Cas no 2694732-10-8 (Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate
• CAS No: 2694732-10-8
• MF: C₂₂H₂₆F₂N₂O₂
• MW: 388.450852870941
• CID: 5613722
• PubChem ID: 165947869
• Update Time: 2025-06-10

Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate
• 2694732-10-8
• EN300-33050731
• Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate

• Inchi： 1S/C22H26F2N2O2/c1-22(2,3)28-21(27)26-14-12-25(13-15-26)20(16-4-8-18(23)9-5-16)17-6-10-19(24)11-7-17/h4-11,20H,12-15H2,1-3H3
• InChI Key： JYPZHAPKUIHNRS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 388.19623440g/mol
• Monoisotopic Mass: 388.19623440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate

Introduction to Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate (CAS No. 2694732-10-8)

Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate, with the chemical formula C₂₇H₃₅F₂N₃O², is a significant compound in the field of pharmaceutical research and development. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of multiple fluorine atoms and bulky tert-butyl groups in its structure imparts unique chemical and pharmacological properties, making it a subject of intense interest in medicinal chemistry.

The CAS number 2694732-10-8 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is crucial for researchers to locate specific compounds, track their usage, and maintain consistency in scientific communication. The Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate structure itself is a testament to the sophisticated molecular design employed in modern drug discovery, where specific functional groups are strategically incorporated to modulate biological activity.

In recent years, there has been a growing focus on the development of novel psychoactive agents that target central nervous system (CNS) receptors. Piperazine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter systems. The bis(4-fluorophenyl)methyl moiety in Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate enhances its binding affinity to specific receptors, potentially making it a valuable scaffold for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that piperazine-based compounds can modulate the activity of serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder (OCD). The fluorine atoms in the structure contribute to metabolic stability and improve oral bioavailability, which are critical factors for drug efficacy.

The synthesis of Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

From a pharmacological perspective, Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate exhibits interesting pharmacokinetic properties. The tert-butyl group enhances lipophilicity, facilitating better membrane penetration, while the fluorine atoms contribute to metabolic resistance. These features make it an attractive candidate for further development into a drug candidate.

In clinical research, Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate has been investigated for its potential role in enhancing cognitive function. Preclinical studies suggest that it may improve memory retention and learning capabilities by modulating acetylcholine receptor activity. This opens up possibilities for its use in treating cognitive decline associated with aging or neurodegenerative diseases.

The compound's structural features also make it a valuable tool for understanding receptor-ligand interactions at a molecular level. High-resolution crystal structures of Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate bound to target receptors have provided insights into binding mechanisms and allosteric effects. These structural insights are crucial for rational drug design and optimization.

In conclusion, Tert-butyl 4-[bis(4-fluorophenyl)methyl]piperazine-1-carboxylate (CAS No. 2694732-10-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure, characterized by Tert-butyl, bis(4-fluorophenyl)methyl, and piperazine moieties, contributes to its diverse biological activities. Ongoing research continues to explore its therapeutic potential in various neurological disorders, making it a promising candidate for future drug development.